![molecular formula C7H12O3 B1338513 Ethyl 1-(hydroxymethyl)cyclopropanecarboxylate CAS No. 3697-68-5](/img/structure/B1338513.png)
Ethyl 1-(hydroxymethyl)cyclopropanecarboxylate
Overview
Description
Ethyl 1-(hydroxymethyl)cyclopropanecarboxylate is a chemical compound that acts as a ligand for the Suzuki coupling reaction . It has a molecular weight of 144.17 g/mol .
Molecular Structure Analysis
The InChI code for this compound is1S/C7H12O3/c1-2-10-6(9)7(5-8)3-4-7/h8H,2-5H2,1H3
. This indicates that the compound has a cyclopropane ring with a hydroxymethyl group and a carboxylate group attached to it. Chemical Reactions Analysis
This compound is known to act as a ligand for the Suzuki coupling reaction . The Suzuki coupling reaction is a type of cross-coupling reaction, used in organic chemistry to form carbon-carbon bonds.Physical And Chemical Properties Analysis
This compound has a molecular weight of 144.17 g/mol . Its InChI code is1S/C7H12O3/c1-2-10-6(9)7(5-8)3-4-7/h8H,2-5H2,1H3
.
Scientific Research Applications
Affinity Purification Techniques and Antibody Generation
Ethyl 1-(hydroxymethyl)cyclopropanecarboxylate has been utilized in the synthesis of optically active 1-amino-2-(hydroxymethyl)cyclopropanecarboxylic acid. This compound is significant for its role in affinity purification techniques and in the generation of antibodies. It serves as an analogue of the precursor to the plant growth hormone ethylene (Pirrung, Dunlap, & Trinks, 1989).
Enzymatic Catalysis in Polymer Chemistry
In polymer chemistry, a derivative of this compound, namely ethyl 1-[(4-hydroxyphenyl)aminocarbonyl)]-2-vinylcyclopropane carboxylate, has been oligomerized using horseradish peroxidase as a catalyst. This process is conducted in aqueous medium and is significant for its contribution to polymerization processes (Pang, Ritter, & Tabatabai, 2003).
Diradical Polymerization
Another derivative, ethyl 1-cyano-2-(p-methoxyphenyl)cyclopropanecarboxylate, initiates the diradical polymerization of acrylonitrile, showcasing its potential in polymer science. This derivative demonstrates chain-transfer and retarding effects on polymerization, making it valuable for controlling polymer properties (Li, Willis, Padías, & Hall, 1991).
Cationic Polymer
ization in Organic ChemistryEthyl 1-cyano-2-(p-methoxyphenyl)cyclopropanecarboxylate also plays a role in the cationic polymerization of N-vinylcarbazole, a process crucial in organic chemistry. This application is important for the development of materials with specific molecular weight distributions and properties (Li, Padías, & Hall, 1992).
Synthesis of Nucleosides and Antiviral Research
In the field of medicinal chemistry, derivatives of this compound have been used for the synthesis of cyclohexane nucleosides. These compounds, however, showed a lack of antiviral activity, which was correlated with their specific conformation as determined by NMR and X-ray analysis (Maurinsh et al., 1997).
Reduction Reactions in Organic Synthesis
The reduction of ethyl 2,3-dialkylcyclopropane-1-carboxylates, a process related to this compound, has been studied for its stereospecific outcomes. This research contributes to the understanding of reaction mechanisms and stereochemistry in organic synthesis (Domnin et al., 1985).
Allylation in Organic Synthesis
This compound is related to methylenecyclopropanes used in allylation reactions with allylindium reagents. These reactions are significant for their stereoselectivity and efficiency in synthesizing allylated products, contributing to advancements in synthetic methodology (Hirashita et al., 2008).
Ethylene Biosynthesis and Plant Growth
Research has identified derivatives of this compound as major conjugates in the biosynthesis of ethylene, a critical plant growth hormone. This finding is essential for understanding plant growth and development processes (Hoffman, Yang, & McKeon, 1982).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Ethyl 1-(hydroxymethyl)cyclopropanecarboxylate is a chemical compound with the molecular formula C7H12O3 . .
Mode of Action
It is known to act as a ligand in Suzuki coupling reactions , which are widely used in organic chemistry for the formation of carbon-carbon bonds.
Biochemical Pathways
As a ligand in Suzuki coupling reactions , it may play a role in various biochemical processes involving the formation of carbon-carbon bonds.
Pharmacokinetics
Its water solubility is reported to be very high , which could potentially influence its bioavailability.
Result of Action
As a ligand in Suzuki coupling reactions , it may contribute to the formation of carbon-carbon bonds, which are fundamental to many biological processes.
Action Environment
It is known to be incompatible with acids, bases, and oxidizing agents , which suggests that its activity may be influenced by the pH and redox conditions of its environment.
Properties
IUPAC Name |
ethyl 1-(hydroxymethyl)cyclopropane-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O3/c1-2-10-6(9)7(5-8)3-4-7/h8H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAILVKQSHRJIPE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CC1)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50498796 | |
Record name | Ethyl 1-(hydroxymethyl)cyclopropane-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50498796 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3697-68-5 | |
Record name | Ethyl 1-(hydroxymethyl)cyclopropane-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50498796 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ethyl 1-(hydroxymethyl)cyclopropane-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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